Cas no 1806940-16-8 (3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid
• CAS No: 1806940-16-8
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4808519
• Update Time: 2025-09-24

3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid

• Inchi： 1S/C8H6ClF2NO2/c1-3-5(9)2-4(8(13)14)6(12-3)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： MKPWXJRMYURNDH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(C(F)F)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid

Research Brief on 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid (CAS: 1806940-16-8): Recent Advances and Applications

3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid (CAS: 1806940-16-8) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its chloro, difluoromethyl, and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in the development of novel agrochemicals and pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators.

Recent research has focused on the synthetic pathways and optimization of 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route, achieving a high yield of 85% under mild reaction conditions. The study highlighted the importance of the difluoromethyl group in enhancing the metabolic stability of the resulting compounds, a critical factor in drug development. Additionally, the carboxylic acid moiety was found to facilitate further derivatization, enabling the creation of a diverse library of analogs for biological screening.

In the agrochemical sector, this compound has been investigated as a precursor for the synthesis of herbicidal agents. A 2024 report by the American Chemical Society revealed that derivatives of 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid exhibited potent inhibitory activity against acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis. Field trials showed that these derivatives could effectively control resistant weed species, suggesting their potential as next-generation herbicides. The study also emphasized the environmental benefits of these compounds, as they degrade more rapidly in soil compared to traditional herbicides.

From a pharmacological perspective, the compound's ability to interact with various biological targets has been a focal point of recent investigations. A preprint on bioRxiv (2024) described its use in the development of allosteric modulators for G-protein-coupled receptors (GPCRs). The researchers utilized computational docking studies to predict binding affinities, followed by in vitro assays that confirmed the compound's efficacy in modulating receptor activity. These findings open new avenues for the treatment of neurological disorders, where GPCRs play a pivotal role.

Despite these promising developments, challenges remain in the large-scale production and application of 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid. Issues such as regioselectivity during synthesis and the need for greener reaction conditions are areas of ongoing research. A recent review in Chemical Reviews (2023) discussed innovative catalytic systems that could address these challenges, including the use of biocatalysts and flow chemistry techniques. These advancements are expected to enhance the scalability and sustainability of production processes.

In conclusion, 3-Chloro-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid (CAS: 1806940-16-8) represents a valuable building block in both agrochemical and pharmaceutical research. Its unique chemical properties and versatility in synthesis make it a compound of significant interest. Future research directions may include further exploration of its biological activities, optimization of synthetic methodologies, and evaluation of its environmental impact. As the field progresses, this compound is likely to play an increasingly important role in the development of innovative solutions for global health and agricultural challenges.